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Compound of Interest

Compound Name: Fenthion-d6

Cat. No.: B563001

Fenthion-d6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability,
suppliers, and technical applications of Fenthion-d6. It is designed to serve as a critical
resource for professionals in research, analytical chemistry, and drug development who utilize
isotopically labeled compounds.

Introduction to Fenthion-d6

Fenthion-d6 is the deuterated analog of Fenthion, an organophosphate insecticide. The six
deuterium atoms are typically located on the two O-methyl groups (O,O-dimethyl-d6). This
isotopic labeling makes Fenthion-d6 an invaluable tool in analytical chemistry, particularly in
mass spectrometry-based methods, where it serves as a highly effective internal standard for
the quantification of Fenthion and its metabolites in various matrices. Its chemical and physical
properties are nearly identical to those of Fenthion, but its increased mass allows for clear
differentiation in mass spectrometric analysis.

Commercial Availability and Suppliers

Fenthion-d6 is commercially available from a range of specialized chemical suppliers. The
products are typically offered in neat form or as solutions in various organic solvents. The
following table summarizes key information from several prominent suppliers.
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Note: This table is not exhaustive and other suppliers may exist. Purity and availability are
subject to change and should be confirmed with the respective supplier. WITEGA Laboratorien
and Clinivex offer deuterated metabolites of Fenthion.

Experimental Protocols: Use of Fenthion-d6 as an
Internal Standard

Fenthion-d6 is predominantly used as an internal standard in quantitative analytical methods,
such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas
Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the analysis of Fenthion and its
metabolites in complex matrices like food, environmental samples, and biological tissues.

General Workflow for Sample Analysis

The following diagram illustrates a typical workflow for the analysis of Fenthion using Fenthion-
d6 as an internal standard.
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» To cite this document: BenchChem. [Commercial availability and suppliers of Fenthion-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563001#commercial-availability-and-suppliers-of-
fenthion-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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